Cas no 71142-40-0 (Benzenetridecanoic acid, 4-methoxy-, 2-decyl-3-methoxy-5-pentylphenyl ester)

• Product name: Benzenetridecanoic acid, 4-methoxy-, 2-decyl-3-methoxy-5-pentylphenyl ester
• CAS No: 71142-40-0
• MF: C₄₂H₆₈O₄
• MW: 636.986933708191
• CID: 2670666

Benzenetridecanoic acid, 4-methoxy-, 2-decyl-3-methoxy-5-pentylphenyl ester Chemical and Physical Properties

Names and Identifiers

• 13-(4-Methoxyphenyl)tridecanoic acid 2-decyl-3-methoxy-5-pentylphenyl ester
• HTZFCUVESFDUKL-UHFFFAOYSA-N
• Benzenetridecanoic acid, 4-methoxy-, 2-decyl-3-methoxy-5-pentylphenyl ester

• Inchi： 1S/C42H68O4/c1-5-7-9-10-11-17-20-24-28-39-40(45-4)34-37(27-22-8-6-2)35-41(39)46-42(43)29-25-21-18-15-13-12-14-16-19-23-26-36-30-32-38(44-3)33-31-36/h30-35H,5-29H2,1-4H3
• InChI Key： HTZFCUVESFDUKL-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCCCCCC1C=CC(=CC=1)OC)=O)C1C=C(C=C(C=1CCCCCCCCCC)OC)CCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 46
• Rotatable Bond Count: 30
• Complexity: 687
• Topological Polar Surface Area: 44.8